Cas no 2228548-98-7 (3-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 3-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2228548-98-7
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5937560
• PubChem ID: 165676369
• Update Time: 2025-05-20

3-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol
• 2228548-98-7
• EN300-1743370

• Inchi： 1S/C10H19N3O/c1-10(2,3)13-6-9(5-12-13)8(4-11)7-14/h5-6,8,14H,4,7,11H2,1-3H3
• InChI Key： CFTCZEHPIBWEJA-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol

Comprehensive Overview of 3-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2228548-98-7)

The compound 3-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 2228548-98-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl pyrazole moiety and an amino alcohol functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs), which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing interest in 3-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol is its role in the development of small-molecule therapeutics. The pyrazole ring is a common pharmacophore found in many FDA-approved drugs, and its combination with an amino alcohol side chain enhances solubility and binding affinity. This aligns with current trends in fragment-based drug design (FBDD), where researchers seek modular building blocks to optimize drug candidates efficiently. Searches for "pyrazole derivatives in drug discovery" or "amino alcohol applications in pharmaceuticals" reflect this demand.

From a synthetic chemistry perspective, the tert-butyl group in this compound provides steric hindrance, which can improve selectivity in molecular interactions. This property is critical in designing selective enzyme inhibitors, a recurring theme in cancer research and neurodegenerative disease studies. Online queries such as "how to improve drug selectivity with bulky substituents" or "tert-butyl effects on drug metabolism" highlight the practical relevance of this structural feature.

Beyond pharmaceuticals, 3-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol has potential applications in agrochemical formulations. The pyrazole core is known for its herbicidal and fungicidal properties, and modifications with polar side chains can enhance environmental compatibility. With rising global interest in sustainable crop protection, this compound could contribute to next-generation low-toxicity pesticides, addressing search trends like "eco-friendly agrochemical intermediates."

Analytical characterization of CAS No. 2228548-98-7 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure precise quality control, a priority for industries complying with ICH guidelines. Laboratory professionals frequently search for "HPLC methods for amino alcohol quantification" or "NMR peaks of pyrazole derivatives," underscoring the need for detailed analytical data.

In conclusion, 3-amino-2-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol represents a compelling case study in multifunctional heterocyclic chemistry. Its dual applicability in life sciences and material innovation positions it as a valuable asset for R&D pipelines. As the scientific community continues to explore structure-activity relationships (SAR) and green chemistry approaches, this compound’s relevance is likely to expand further.